Cas no 1849195-10-3 (N-(3-fluoropropyl)thietan-3-amine)

• Product Name: N-(3-fluoropropyl)thietan-3-amine
• CAS No: 1849195-10-3
• MF: C₆H₁₂FNS
• MW: 149.229583740234
• CID: 5292428
• Update Time: 2026-03-10

N-(3-fluoropropyl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoropropyl)thietan-3-amine

• Inchi： 1S/C6H12FNS/c7-2-1-3-8-6-4-9-5-6/h6,8H,1-5H2
• InChI Key： FEPSYSLVNFYNCR-UHFFFAOYSA-N
• SMILES： S1CC(NCCCF)C1

Additional information on N-(3-fluoropropyl)thietan-3-amine

Professional Introduction to N-(3-fluoropropyl)thietan-3-amine (CAS No. 1849195-10-3)

N-(3-fluoropropyl)thietan-3-amine (CAS No. 1849195-10-3) is a significant compound in the field of pharmaceutical chemistry, exhibiting unique structural and functional properties that make it a valuable candidate for various applications. This introduction delves into the compound's chemical characteristics, its potential applications in medicinal chemistry, and recent advancements in research that highlight its importance.

The molecular structure of N-(3-fluoropropyl)thietan-3-amine consists of a thietane core substituted with a 3-fluoropropyl group and an amine functional group at the third position of the thietane ring. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interactions with biological targets. The presence of the fluorine atom enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in thietane derivatives due to their potential as pharmacological agents. The amine group in N-(3-fluoropropyl)thietan-3-amine provides a versatile site for further functionalization, allowing chemists to modify the compound's properties to suit specific therapeutic needs. For instance, this amine can be coupled with carboxylic acids or aldehydes to form amides or esters, respectively, which are common motifs in drug molecules.

One of the most compelling aspects of N-(3-fluoropropyl)thietan-3-amine is its potential as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel compounds with enhanced binding affinity and selectivity. For example, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes and receptors implicated in neurological disorders. The 3-fluoropropyl group plays a critical role in modulating these interactions by influencing both hydrophobicity and electronic distribution.

The pharmaceutical industry has been particularly interested in exploring thietane derivatives for their potential as kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. N-(3-fluoropropyl)thietan-3-amine, with its unique structural features, has been investigated as a lead compound in the development of kinase inhibitors. Preliminary studies suggest that it can effectively modulate kinase activity by binding to specific pockets on the enzyme's surface.

In addition to its applications in oncology, N-(3-fluoropropyl)thietan-3-amine has shown promise in other therapeutic areas. For instance, researchers have explored its potential as an anti-inflammatory agent by targeting inflammatory cytokines and mediators. The compound's ability to interact with biological targets at both the molecular and cellular levels makes it a versatile tool for drug discovery.

The synthesis of N-(3-fluoropropyl)thietan-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the thietane core efficiently. The introduction of the 3-fluoropropyl group is typically achieved through nucleophilic substitution reactions or metal-mediated coupling reactions.

The chemical stability of N-(3-fluoropropyl)thietan-3-amine under various conditions is another critical factor that influences its practical applicability. Studies have demonstrated that the compound exhibits good stability under ambient conditions but may degrade under extreme pH or temperature conditions. Understanding these stability profiles is essential for formulating effective drug candidates that can withstand storage and transportation challenges.

In conclusion, N-(3-fluoropropyl strong>) thietan- 3 - amine (CAS No. 1849195 - 10 - 3 ) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.